Cas no 1804952-80-4 (2-Bromo-5-(difluoromethyl)-4-methylpyridine-3-carboxylic acid)

• Product Name: 2-Bromo-5-(difluoromethyl)-4-methylpyridine-3-carboxylic acid
• CAS No: 1804952-80-4
• MF: C₈H₆BrF₂NO₂
• MW: 266.039548397064
• CID: 4861926
• Update Time: 2025-05-25

2-Bromo-5-(difluoromethyl)-4-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(difluoromethyl)-4-methylpyridine-3-carboxylic acid

• Inchi： 1S/C8H6BrF2NO2/c1-3-4(7(10)11)2-12-6(9)5(3)8(13)14/h2,7H,1H3,(H,13,14)
• InChI Key： BCDQJPQSGIOMPN-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)C(C)=C(C=N1)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2

Additional information on 2-Bromo-5-(difluoromethyl)-4-methylpyridine-3-carboxylic acid

Comprehensive Overview of 2-Bromo-5-(difluoromethyl)-4-methylpyridine-3-carboxylic acid (CAS No. 1804952-80-4)

2-Bromo-5-(difluoromethyl)-4-methylpyridine-3-carboxylic acid (CAS No. 1804952-80-4) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine and difluoromethyl substitutions, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring its potential in addressing drug-resistant infections and chronic inflammatory diseases, aligning with current global health priorities.

The growing demand for fluorinated pyridine derivatives like 2-Bromo-5-(difluoromethyl)-4-methylpyridine-3-carboxylic acid reflects broader trends in medicinal chemistry. Fluorination is a key strategy to enhance metabolic stability and bioavailability, making this compound particularly relevant in the design of next-generation therapeutics. Recent studies highlight its utility in covalent inhibitor development, a hot topic in targeted cancer therapies. The presence of both bromo and difluoromethyl groups allows for versatile functionalization, enabling researchers to fine-tune molecular properties for specific applications.

From a synthetic perspective, CAS No. 1804952-80-4 exemplifies advancements in heterocyclic chemistry. Its robust stability under various reaction conditions makes it a preferred choice for multi-step syntheses. Industry professionals frequently search for scalable synthesis methods for this compound, underscoring its commercial importance. Optimized protocols using palladium-catalyzed cross-coupling or nucleophilic aromatic substitution have been reported, addressing the need for efficient production routes. These methodologies align with the pharmaceutical industry's focus on green chemistry and atom economy.

Analytical characterization of 2-Bromo-5-(difluoromethyl)-4-methylpyridine-3-carboxylic acid presents interesting challenges and opportunities. Advanced techniques like NMR spectroscopy and high-resolution mass spectrometry are essential for quality control, particularly given the compound's potential as a chiral auxiliary in asymmetric synthesis. The difluoromethyl moiety's unique spectroscopic signature has become a subject of research itself, with implications for molecular imaging applications. These aspects make the compound valuable for academic investigations into structure-activity relationships.

In material science applications, derivatives of CAS No. 1804952-80-4 have shown promise in organic electronic materials. The electron-withdrawing properties imparted by its bromo and carboxylic acid groups contribute to interesting charge transport characteristics. This has led to exploration in organic semiconductors and photovoltaic materials, areas experiencing rapid growth due to renewable energy demands. Such interdisciplinary applications demonstrate the compound's versatility beyond traditional pharmaceutical uses.

Regulatory and safety aspects of 2-Bromo-5-(difluoromethyl)-4-methylpyridine-3-carboxylic acid follow standard protocols for laboratory chemicals. Proper handling requires attention to its carboxylic acid functionality and potential sensitivity to moisture. Material Safety Data Sheets (MSDS) provide essential guidance for storage and transportation, emphasizing the importance of chemical compatibility in research settings. These considerations are particularly relevant given increasing focus on laboratory safety standards worldwide.

The commercial landscape for CAS No. 1804952-80-4 reflects its niche but growing importance. Specialty chemical suppliers increasingly list this compound in response to demand from contract research organizations and academic institutions. Pricing trends indicate steady growth, mirroring the expansion of fluorine chemistry markets. Procurement specialists often search for bulk availability and custom synthesis options, highlighting its role in both discovery and development pipelines.

Future research directions for 2-Bromo-5-(difluoromethyl)-4-methylpyridine-3-carboxylic acid may explore its potential in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs). These emerging fields represent cutting-edge approaches in drug discovery, where the compound's unique properties could enable novel therapeutic strategies. Additionally, its application in metal-organic frameworks (MOFs) for catalytic purposes presents another promising avenue for investigation, demonstrating the ongoing relevance of this versatile chemical building block.